Cas no 890091-42-6 (t-Boc-N-amido-PEG11-Amine)

t-Boc-N-amido-PEG11-Amine Properties

Names and Identifiers

• O-(2-AMINOETHYL)-O-(2-(BOC-AMINO)ETHYL)DECAETHYLENE GLYCOL
• BocNH-PEG23-CH2CH2NH2
• t-boc-N-amido-PEG11-amine
• O-(2-Aminoethyl)-O'-[2-(Boc-amino)ethyl]decaethylene glycol
• tert-butyl N-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl]carbamate
• SCHEMBL450913
• s10785
• alpha-Amino-omega-Boc-amino-undecae(ethylene glycol)
• BOC-PEG11-AMINE
• AKOS040743096
• 890091-42-6
• TERT-BUTYL N-(35-AMINO-3,6,9,12,15,18,21,24,27,30,33-UNDECAOXAPENTATRIACONTAN-1-YL)CARBAMATE
• O-(2-aminoethyl)-O'-[2-(boc-amino)ethyl]-decaethylene glycol
• BocNH-PEG11-CH2CH2NH2
• t-boc-N-amido-PEG12-amine
• YHA22738
• NHBoc-PEG11-amine
• 198227-38-2
• 1233234-77-9
• Boc-PEG-amine (n=11)
• Boc-NH-PEG11-NH2
• tert-butyl (35-amino-3,6,9,12,15,18,21,24,27,30,33-undecaoxapentatriacontyl)carbamate
• GS-9343
• HY-140234
• DTXSID00408123
• Boc-NH-PEG11-CH2CH2NH2
• MFCD03453245
• CS-0115519
• BP-21614
• GISRSYIQHFGCMC-UHFFFAOYSA-N
• DA-51310
• +Expand

• MDL： MFCD03453245
• InChIKey： GISRSYIQHFGCMC-UHFFFAOYSA-N
• Inchi： 1S/C29H60N2O13/c1-29(2,3)44-28(32)31-5-7-34-9-11-36-13-15-38-17-19-40-21-23-42-25-27-43-26-24-41-22-20-39-18-16-37-14-12-35-10-8-33-6-4-30/h4-27,30H2,1-3H3,(H,31,32)
• SMILES： O(C(N([H])C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])N([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 644.40953997 g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 37
• Monoisotopic Mass: 644.40953997 g/mol
• Heavy Atom Count: 44
• Complexity: 586
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.6
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 166
• Molecular Weight: 644.8

Experimental Properties

• Refractive Index: 1.466
• Boiling Point: 667.6°C at 760 mmHg
• Flash Point: 357.5°C
• Density: 1.086